![molecular formula C21H20N2O7S B6579116 methyl 4-(5-{cyclopropyl[(furan-2-yl)methyl]sulfamoyl}furan-2-amido)benzoate CAS No. 1170883-35-8](/img/structure/B6579116.png)
methyl 4-(5-{cyclopropyl[(furan-2-yl)methyl]sulfamoyl}furan-2-amido)benzoate
Description
Methyl 4-(5-{cyclopropyl[(furan-2-yl)methyl]sulfamoyl}furan-2-amido)benzoate (M4CFSAB) is a synthetic compound that has been used in a variety of scientific research applications. It is a small molecule that has been used in a variety of biochemical and physiological studies. The compound has a variety of advantages and limitations for lab experiments, and has been used to explore many potential future directions.
Scientific Research Applications
Suzuki–Miyaura Coupling
Background: Suzuki–Miyaura (SM) coupling is a powerful transition metal-catalyzed carbon–carbon bond-forming reaction. It involves the cross-coupling of chemically differentiated fragments, facilitated by palladium catalysts. The success of SM coupling lies in its mild reaction conditions and functional group tolerance.
Application: “Methyl 4-(5-{cyclopropyl[(furan-2-yl)methyl]sulfamoyl}furan-2-amido)benzoate” serves as an organoboron reagent in SM coupling. Its stability, ease of preparation, and environmentally benign nature make it an attractive choice. Rapid transmetalation with palladium complexes enables efficient bond formation .
Antibacterial Activity
Background: Researchers have explored the antibacterial properties of furan derivatives due to their diverse chemical structures.
Application: The compound’s furan moiety contributes to its antibacterial activity. Studies have investigated its effects against various bacterial strains, including Staphylococcus aureus, Listeria monocytogenes, Escherichia coli, and others .
Biomass Catalytic Conversion
Background: Efficient utilization of biomass feedstocks is crucial for sustainable chemistry.
Application: “Methyl 4-(5-{cyclopropyl[(furan-2-yl)methyl]sulfamoyl}furan-2-amido)benzoate” can be synthesized from N-acetylglucosamine, a biomass-derived compound. Researchers have integrated this compound into catalytic organic synthesis, particularly in the conversion to 5-hydroxymethylfurfural (HMF) .
Cytotoxicity Studies
Background: Understanding the cytotoxic effects of novel compounds is essential for drug development.
Application: In vitro studies have evaluated the cytotoxicity of “Methyl-5-(hydroxymethyl)-2-furan carboxylate” derivatives, including our compound, against cancer cell lines (HeLa, HepG2) and bacteria. The furan-based structure likely contributes to its biological activity .
Nitrofurantoin Analogues
Background: Nitrofurantoin analogues play a role in antimicrobial therapy.
Application: Researchers have synthesized nitrofurantoin analogues containing furan scaffolds. These compounds exhibit promising biological activity and may find applications in treating infections .
Other Potential Fields
Application: While the above applications are well-documented, further research may reveal additional uses. Investigate its potential in drug discovery, materials science, or other relevant areas.
Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 43, 412-443. Altintop, M. D., et al. (2020). Recent Advances in Syntheses and Antibacterial Activity of Novel Furan Derivatives. MDPI. (2024). (E)-1-(5-(Hydroxymethyl)furan-2-yl)-4,4-dimethylpent-1-en-3-one. [Synthesis and Biological Activity Studies of Methyl-5-(hydroxymethyl)-2-furan carboxylate and derivatives.](https://www.researchgate.net/publication/334252544_Synthesis_and_Biological_Activity_Studies_of_Methyl-5-Hydroxymethyl-2-Furan_Carboxylate_and_Derivatives/fulltext/5d41f444299bf1995b5b71a7/Synthesis-and-Biological-Activity-Studies-of-Methyl-5-Hydroxymethyl-2-Furan-Carboxylate-and-Derivatives.pdf
properties
IUPAC Name |
methyl 4-[[5-[cyclopropyl(furan-2-ylmethyl)sulfamoyl]furan-2-carbonyl]amino]benzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N2O7S/c1-28-21(25)14-4-6-15(7-5-14)22-20(24)18-10-11-19(30-18)31(26,27)23(16-8-9-16)13-17-3-2-12-29-17/h2-7,10-12,16H,8-9,13H2,1H3,(H,22,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JDLYTTMLCZEYDB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=C(O2)S(=O)(=O)N(CC3=CC=CO3)C4CC4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N2O7S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-(5-{cyclopropyl[(furan-2-yl)methyl]sulfamoyl}furan-2-amido)benzoate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-{5-amino-4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-3-(methylamino)-1H-pyrazol-1-yl}-N-(2,4,6-trimethylphenyl)acetamide](/img/structure/B6579042.png)
![2-[5-amino-3-(methylamino)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1H-pyrazol-1-yl]-N-(4-bromo-3-methylphenyl)acetamide](/img/structure/B6579051.png)
![2,4-dibenzyl-N-cyclopentyl-1,5-dioxo-1H,2H,4H,5H-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide](/img/structure/B6579058.png)
![5-(3,5-dimethoxyphenyl)-1-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazole-4,6-dione](/img/structure/B6579066.png)
![5-(3-chloro-4-methylphenyl)-1-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazole-4,6-dione](/img/structure/B6579069.png)
![11-(2-{[3-(4-methoxyphenyl)-4-oxo-4H-chromen-7-yl]oxy}ethyl)-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-6-one](/img/structure/B6579100.png)
![3-(4-fluorophenyl)-5-{[4-(4-methylphenyl)-1,3-thiazol-2-yl]methyl}-1,2,4-oxadiazole](/img/structure/B6579106.png)
![N-[2-(1,3-benzothiazol-2-yl)-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl]-2-chlorobenzamide](/img/structure/B6579110.png)
![N-{2-[(6-methylpyridazin-3-yl)amino]ethyl}-2H-1,3-benzodioxole-5-carboxamide](/img/structure/B6579120.png)
![1-(2,4-dimethoxyphenyl)-3-{2-[(6-methylpyridazin-3-yl)amino]ethyl}urea](/img/structure/B6579127.png)
![2-chloro-4-fluoro-N-(2-{[2-methyl-6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl]amino}ethyl)benzamide](/img/structure/B6579131.png)
![3-chloro-N-(4-{[6-(1H-imidazol-1-yl)-2-methylpyrimidin-4-yl]amino}phenyl)benzamide](/img/structure/B6579135.png)
![3-(2-chlorophenyl)-1-(4-{[6-(1H-imidazol-1-yl)pyrimidin-4-yl]amino}phenyl)urea](/img/structure/B6579143.png)
![2-(benzenesulfonyl)-6,7-dimethoxy-1-[(4-methoxyphenoxy)methyl]-1,2,3,4-tetrahydroisoquinoline](/img/structure/B6579147.png)